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Compound of Interest

Compound Name: 3-Iodo-1,5-naphthyridine

Cat. No.: B594312 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 3-Iodo-1,5-naphthyridine, a halogenated aromatic compound. Adherence to

these procedures is critical for ensuring personnel safety and maintaining a secure laboratory

environment.

Hazard Profile
3-Iodo-1,5-naphthyridine is classified as an acute oral toxicant.[1] Key hazard information is

summarized below:

GHS Classification: Acute Toxicity, Oral (Category 4)[1]

Signal Word: Warning[1]

Hazard Statement: H302: Harmful if swallowed[1]

Pictogram: GHS07 (Exclamation Mark)[1]

Some sources also indicate the following additional hazards:

H315: Causes skin irritation

H319: Causes serious eye irritation
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H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is crucial to mitigate the risks associated

with handling 3-Iodo-1,5-naphthyridine. The following table summarizes the recommended

PPE.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust that can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact, which

can lead to irritation.

Body Protection Laboratory coat.
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

Minimizes inhalation of dust or

aerosols, which may cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.
Verify that an eyewash station and safety shower are readily accessible.
Assemble all necessary equipment and reagents within the fume hood.

2. Handling:

Wear the appropriate PPE as detailed in the table above.
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Carefully weigh and transfer the required amount of 3-Iodo-1,5-naphthyridine. Avoid
generating dust.
Conduct all experimental procedures involving this compound within the chemical fume
hood.

3. Post-Handling:

Decontaminate all glassware and equipment that came into contact with the chemical. Rinse
with a suitable solvent (e.g., acetone), collecting the rinsate as hazardous waste.
Wipe down the work surface within the fume hood.

Disposal Plan
Proper disposal of 3-Iodo-1,5-naphthyridine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Collect all solid waste contaminated with 3-Iodo-1,5-naphthyridine in a designated, clearly
labeled hazardous waste container for "Halogenated Organic Solids."
Collect all liquid waste, including rinsates, in a separate, labeled hazardous waste container
for "Halogenated Organic Liquid Waste."

2. Container Management:

Keep waste containers securely closed when not in use.
Store waste containers in a designated secondary containment area.

3. Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Do not dispose of 3-Iodo-1,5-naphthyridine down the drain or in regular trash.

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately:
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Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap

and water for at least 15 minutes. If skin irritation occurs, seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention and show the safety data sheet or label to the medical professional.[2][3][4]

In any case of exposure, report the incident to your supervisor.
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Start: Handling 3-Iodo-1,5-naphthyridine

Preparation:
- Verify fume hood function

- Accessible safety shower/eyewash
- Assemble equipment

Wear Appropriate PPE:
- Safety goggles & face shield

- Nitrile gloves
- Lab coat

Handling (in Fume Hood):
- Weigh and transfer carefully

- Avoid dust generation
- Perform experiment

Post-Handling:
- Decontaminate glassware

- Clean work surface

Emergency Procedures:
- Skin/Eye Contact

- Inhalation
- Ingestion

- Seek medical attention

If Accidental
Exposure Occurs

Waste Segregation:
- Halogenated Solid Waste
- Halogenated Liquid Waste

Final Disposal:
- Contact EHS

- Licensed contractor pickup

End: Safe Handling Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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